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  4. Ethyl (2Z)-2-[(4-hydroxy-3-iodo-5-methoxyphenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2Z)-2-[(4-hydroxy-3-iodo-5-methoxyphenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2Z)-2-[(4-hydroxy-3-iodo-5-methoxyphenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 5649-32-1
VCID: VC0422824
InChI: InChI=1S/C25H23IN2O6S/c1-5-34-24(31)20-13(2)27-25-28(21(20)15-6-8-16(32-3)9-7-15)23(30)19(35-25)12-14-10-17(26)22(29)18(11-14)33-4/h6-12,21,29H,5H2,1-4H3/b19-12-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OC)C(=O)C(=CC4=CC(=C(C(=C4)I)O)OC)S2)C
Molecular Formula: C25H23IN2O6S
Molecular Weight: 606.4g/mol

Ethyl (2Z)-2-[(4-hydroxy-3-iodo-5-methoxyphenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 5649-32-1

Main Products

VCID: VC0422824

Molecular Formula: C25H23IN2O6S

Molecular Weight: 606.4g/mol

Ethyl (2Z)-2-[(4-hydroxy-3-iodo-5-methoxyphenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 5649-32-1

CAS No. 5649-32-1
Product Name Ethyl (2Z)-2-[(4-hydroxy-3-iodo-5-methoxyphenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C25H23IN2O6S
Molecular Weight 606.4g/mol
IUPAC Name ethyl (2Z)-2-[(4-hydroxy-3-iodo-5-methoxyphenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C25H23IN2O6S/c1-5-34-24(31)20-13(2)27-25-28(21(20)15-6-8-16(32-3)9-7-15)23(30)19(35-25)12-14-10-17(26)22(29)18(11-14)33-4/h6-12,21,29H,5H2,1-4H3/b19-12-
Standard InChIKey MUMTZYAFCDWKRO-UNOMPAQXSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OC)C(=O)/C(=C/C4=CC(=C(C(=C4)I)O)OC)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OC)C(=O)C(=CC4=CC(=C(C(=C4)I)O)OC)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OC)C(=O)C(=CC4=CC(=C(C(=C4)I)O)OC)S2)C
PubChem Compound 5341594
Last Modified Nov 11 2021
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